Cas no 2165097-98-1 (O-(3-methylpyridin-4-yl)methylhydroxylamine)

• Product Name: O-(3-methylpyridin-4-yl)methylhydroxylamine
• CAS No: 2165097-98-1
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6212276
• PubChem ID: 165619724
• Update Time: 2025-07-18

O-(3-methylpyridin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-methylpyridin-4-yl)methylhydroxylamine
• 2165097-98-1
• EN300-1858230
• O-[(3-methylpyridin-4-yl)methyl]hydroxylamine

• Inchi： 1S/C7H10N2O/c1-6-4-9-3-2-7(6)5-10-8/h2-4H,5,8H2,1H3
• InChI Key： HLKAXQFHJSJOFF-UHFFFAOYSA-N
• SMILES： O(CC1C=CN=CC=1C)N

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Additional information on O-(3-methylpyridin-4-yl)methylhydroxylamine

O-(3-methylpyridin-4-yl)methylhydroxylamine: A Promising Compound in Pharmaceutical Research

O-(3-methylpyridin-4-yl)methylhydroxylamine, with the chemical identifier CAS No. 2165097-98-1, represents a unique class of organic molecules that have garnered significant attention in recent years for their potential applications in pharmaceutical and biotechnological fields. This compound, a derivative of pyridine and hydroxylamine, is characterized by its molecular structure featuring a pyridine ring substituted with a methyl group at the 3-position and a hydroxylamine functional group attached to the methyl group. The combination of these structural elements contributes to its diverse biological activities and chemical reactivity.

Recent studies have highlighted the importance of O-(3-methylpyridin-4-yl)methylhydroxylamine in the development of novel therapeutic agents. Researchers have explored its potential as an antioxidant, anti-inflammatory, and antimicrobial agent, driven by its ability to interact with various biological targets. The molecule's unique chemical properties, including its hydrophilic nature and ability to form hydrogen bonds, make it a valuable candidate for drug discovery and development. These characteristics are particularly relevant in the context of modern pharmaceutical research, where the demand for compounds with multifunctional properties is increasing.

One of the most significant areas of research involving O-(3-methylpyridin-4-yl)methylhydro